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Compound of Interest

Compound Name: 3-(2-Hydroxyethyl)benzonitrile
CAS No.: 193290-27-6
Cat. No.: B060612
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, formula,
and known properties of 3-(2-Hydroxyethyl)benzonitrile. The information is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Chemical Structure and Formula

3-(2-Hydroxyethyl)benzonitrile is an aromatic organic compound featuring a nitrile group (-
C=N) and a hydroxyethyl group (-CH2CH20H) attached to a benzene ring at the meta position.

Molecular Formula: CoHoNOJ[1][2]
Chemical Structure:

Caption: Chemical structure of 3-(2-Hydroxyethyl)benzonitrile.

Physicochemical Properties
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A summary of the key physicochemical properties of 3-(2-Hydroxyethyl)benzonitrile is
presented in Table 1.

Table 1: Physicochemical Properties of 3-(2-Hydroxyethyl)benzonitrile

Property Value Reference
CAS Number 193290-27-6 [11[2]
Molecular Weight 147.17 g/mol [1][2]
Molecular Formula CoHsNO [1112]
Physical Form Clear Liquid [1]

Purity Typically 297% [1]

Isomeric SMILES C1=CC(=CC(=C1)C#N)CCO [2]
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Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of 3-(2-Hydroxyethyl)benzonitrile are not
readily available in the public domain. However, based on general organic chemistry principles,
several synthetic routes can be proposed. One potential pathway involves the reduction of a
corresponding carboxylic acid or ester derivative, such as 3-cyanophenylacetic acid. Another
plausible method is the reaction of a Grignard reagent derived from a protected 3-
bromobenzonitrile with an appropriate electrophile.

A key reaction involving 3-(2-Hydroxyethyl)benzonitrile is its use as a precursor in the
synthesis of 3-(2-Oxoethyl)benzonitrile. This transformation involves the selective oxidation of
the primary alcohol on the ethyl side chain to the corresponding aldehyde.[3]

Logical Workflow for the Oxidation of 3-(2-Hydroxyethyl)benzonitrile:
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- Reaction Forms ot Characterization
3-(2-Hydroxyethyl)benzonitrile — 3-(2-Oxoethyl)benzonitrile :}—» (NMR, IR, MS)

Click to download full resolution via product page
Caption: Proposed workflow for the synthesis of 3-(2-Oxoethyl)benzonitrile.

Note: The specific conditions, such as the choice of oxidizing agent, solvent, temperature, and
reaction time, would need to be optimized for this particular substrate.

Spectroscopic Data

Specific spectroscopic data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 3-(2-
Hydroxyethyl)benzonitrile is not widely published. However, data for the parent compound,
benzonitrile, and its isomers can provide an indication of the expected spectral features.

Table 2: Expected Spectroscopic Features for 3-(2-Hydroxyethyl)benzonitrile (based on
related compounds)
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Spectroscopy Expected Features

Aromatic protons (multiplets, ~7.4-7.7 ppm), -
CHaz- protons adjacent to the aromatic ring

1H NMR (triplet, ~2.9 ppm), -CHz- protons adjacent to the
hydroxyl group (triplet, ~3.9 ppm), -OH proton

(singlet, variable chemical shift).

Aromatic carbons (~110-140 ppm), nitrile
13C NMR carbon (~118 ppm), -CH2- carbons (~39 and
~62 ppm).

C=N stretch (~2230 cm~1), O-H stretch (broad,
~3300-3400 cm~1), C-H aromatic stretch
(~3000-3100 cm™1), C-H aliphatic stretch
(~2850-2960 cm1).

IR Spectroscopy

Mass Spectrometry Molecular ion peak (M*) at m/z = 147.

Biological Activity and Signaling Pathways

There is limited publicly available information regarding the specific biological activity or effects
on signaling pathways of 3-(2-Hydroxyethyl)benzonitrile. However, the broader class of
substituted benzonitriles has been investigated for various biological activities. For instance,
some substituted benzonitriles have been evaluated for their anti-inflammatory properties.[4]
Additionally, certain benzonitrile-containing compounds have been explored as PET
radiotracers for imaging metabotropic glutamate receptor subtype 5 (mGIuR5), indicating a
potential interaction with the central nervous system.[5]

Given the lack of specific data for 3-(2-Hydroxyethyl)benzonitrile, any discussion of its role in
signaling pathways would be speculative. Further research is required to elucidate its biological
effects and mechanisms of action.

Logical Relationship for Investigating Potential Biological Activity:
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Caption: A logical workflow for the biological evaluation of 3-(2-Hydroxyethyl)benzonitrile.

Safety Information

The hazard statement codes for 3-(2-Hydroxyethyl)benzonitrile are H315 (Causes skin
irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).
Precautionary statement codes include P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).
[2] As with all chemicals, it should be handled in a well-ventilated area with appropriate
personal protective equipment.

Conclusion

3-(2-Hydroxyethyl)benzonitrile is a valuable chemical intermediate with potential applications
in organic synthesis. While its fundamental physicochemical properties are known, there is a
notable lack of detailed, publicly available information regarding its synthesis, comprehensive
spectroscopic characterization, and biological activity. The information provided in this guide is
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based on available data and established chemical principles. Further research is warranted to
fully explore the potential of this compound in drug development and other scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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